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Compound of Interest

2-(Cyclobutylmethoxy)ethan-1-
Compound Name:

amine
CAS No.: 883523-19-1
Cat. No.: B2894178

Get Quote

Executive Summary & Compound Profile

2-(Cyclobutylmethoxy)ethan-1-amine is a niche building block, primarily utilized in drug
discovery as a flexible linker or to introduce a cyclobutyl motif for metabolic stability and
lipophilicity modulation.

Current market analysis indicates this compound is not a commodity catalog item. It is
classified as "Virtual Inventory"” or "Make-on-Demand". Researchers cannot purchase this
directly off-the-shelf from standard catalogs (e.g., Sigma, Fisher) without a lead time for
synthesis.

Chemical Identity
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Property Specification

IUPAC Name 2-(Cyclobutylmethoxy)ethan-1-amine
Structure Cyclobutyl-CH2-O-CH2-CH2-NH:2
Molecular Formula C7H1sNO

Molecular Weight 129.20 g/mol

Predicted LogP ~0.8 (Moderate Lipophilicity)

) ) Primary Amine (Nucleophile), Ether Linker
Key Functionality (Stable spacer)

Commercial Status Virtual / Custom Synthesis Required

Sourcing Strategy: "Buy vs. Make" Decision

Since no direct stock exists, procurement teams must choose between outsourcing custom
synthesis or performing the synthesis in-house using readily available raw materials.

Option A: Custom Synthesis (Outsourced)

o Target Suppliers: Specialized CROs (Contract Research Organizations) such as Enamine,
WuXi AppTec, PharmBlock, or Boutique Synthesizers (e.g., Synthonix).

Estimated Cost: $2,500 — $4,500 USD for the first gram (FTE-based pricing).

Lead Time: 4 — 6 weeks.

Pros: Guaranteed purity (>95%), full Certificate of Analysis (CoA).

Cons: High cost, long wait time.

Option B: In-House Synthesis (Recommended)

For teams with synthetic chemistry capabilities, in-house production is significantly faster and
cheaper. The raw materials are commodity chemicals.

o Estimated Material Cost: <$150 USD for 10 grams.
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e Lead Time: 3 — 5 days (Synthesis + Purification).

Procurement Decision Tree (Graphviz)
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Figure 1: Decision logic for procuring non-catalog building blocks.

Cost Analysis of Raw Materials (In-House Route)
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To synthesize this compound, you need two primary precursors. Both are inexpensive and
widely available.

Component CAS Number Supplier Examples  Approx. Price
Cyclobutylmethanol 4415-82-1 TCI, Sigma, Ambeed $110/ 25¢g
2-Bromoethylamine Combi-Blocks, Alfa

2576-47-8 $40/ 100g
HBr Aesar

Sodium Hydride

7646-69-7 Generic $30/100g
(60%)

~$180 USD (Yields
>109)

Total Materials Cost - -

Note: Prices are estimates based on 2025 catalog data for research-grade quantities.

Synthesis Protocol (Williamson Ether Synthesis)

The most robust route involves the nucleophilic attack of the cyclobutylmethanol alkoxide on an

ethylamine electrophile.

Reaction Scheme (Graphviz)
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Figure 2: Synthetic pathway via Williamson Ether Synthesis.

Step-by-Step Methodology

e Activation: Suspend Sodium Hydride (NaH, 60% in oil, 2.2 equiv) in anhydrous THF at 0°C
under Nitrogen/Argon.
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o Alkoxide Formation: Add Cyclobutylmethanol (1.0 equiv) dropwise. Stir for 30 mins at 0°C
until H2 evolution ceases.

e Coupling: Add 2-Bromoethylamine hydrobromide (1.1 equiv) portion-wise. (Note: The extra
equivalent of base neutralizes the HBr salt).

e Reaction: Warm to room temperature, then reflux for 4-16 hours. Monitor by TLC (stain with
Ninhydrin) or LCMS.

o Workup: Quench with water (carefully). Extract with DCM or EtOAc.

 Purification: The product is a primary amine.[1] Purify via Acid-Base extraction (wash organic
layer with 1N HCI to pull amine into water, wash aqueous with ether, basify aqueous to pH
>12, extract back into DCM) or Column Chromatography (DCM/MeOH/NHS3).

Quality Control & Validation

Since this is a custom or in-house material, rigorous QC is required before using it in biological
assays.

Technique Expected Signal Purpose

5 3.5-3.6 (M, 2H, -O-CH2-CHa-
1H NMR (CDCls) N) 2.8-2.9 (t, 2H, -CH2-NH2)3

Confirm structure and

connectivity.
3.3 (d, 2H, Cyclobutyl-CH2-0)
LCMS (ESI+) [M+H]* = 130.2 Confirm Molecular Weight.
Appearance Colorless to pale yellow oil Physical verification.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Procurement Guide: 2-
(Cyclobutylmethoxy)ethan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2894178/docs#technical-procurement-guide-2-
cyclobutylmethoxy-ethan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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